Cas no 896298-29-6 (methyl 2-8-(4-fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: methyl 2-8-(4-fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 896298-29-6
• MF: C₂₃H₁₈FN₅O₄
• MW: 447.418528079987
• CID: 5479077
• Update Time: 2025-06-03

methyl 2-8-(4-fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetic acid, 8-(4-fluorophenyl)-1,2,4,8-tetrahydro-1-methyl-2,4-dioxo-7-phenyl-, methyl ester
• methyl 2-8-(4-fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C23H18FN5O4/c1-26-20-19(21(31)28(23(26)32)13-18(30)33-2)27-12-17(14-6-4-3-5-7-14)29(22(27)25-20)16-10-8-15(24)9-11-16/h3-12H,13H2,1-2H3
• InChI Key： SRSPORKNFWIXBT-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(C3=CC=C(F)C=C3)C1=NC1=C2C(=O)N(CC(OC)=O)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-8-(4-fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Comprehensive Overview of Methyl 2-8-(4-fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 896298-29-6)

The compound methyl 2-8-(4-fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 896298-29-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This imidazo[1,2-g]purine derivative is characterized by its unique fluorophenyl and phenyl substituents, which contribute to its potential biological activity. Researchers are particularly interested in its pharmacokinetic properties and therapeutic applications, especially in the context of drug discovery and targeted therapies.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized treatment. The imidazo[1,2-g]purine scaffold, as exemplified by methyl 2-8-(4-fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate, is being explored for its potential role in enzyme inhibition and signal transduction pathways. This aligns with the growing interest in kinase inhibitors and GPCR-targeted drugs, which are frequently searched topics in biomedical literature and AI-driven drug design platforms.

The synthetic route for CAS No. 896298-29-6 involves multi-step organic transformations, including cyclization and esterification reactions. Its molecular weight and lipophilicity make it a candidate for oral bioavailability studies, a key focus area for pharmaceutical developers. Additionally, the presence of a fluorine atom in the 4-fluorophenyl group enhances its metabolic stability, a feature highly valued in drug optimization pipelines.

From a structural-activity relationship (SAR) perspective, the methyl ester moiety in methyl 2-8-(4-fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate offers versatility for further chemical modifications. This adaptability is crucial for lead compound optimization, a topic frequently discussed in medicinal chemistry forums and research publications. The compound’s potential interactions with biological targets such as protein kinases or nucleic acids are also under investigation, reflecting the broader trend of multi-target drug discovery.

Given the rising interest in AI-assisted drug development, CAS No. 896298-29-6 has been the subject of computational modeling studies. Researchers are leveraging machine learning algorithms to predict its binding affinity and toxicity profiles, addressing common queries like "How to optimize drug candidates using AI?" or "What are the latest advancements in kinase inhibitor design?". These efforts align with the industry’s shift toward data-driven research and high-throughput screening.

In conclusion, methyl 2-8-(4-fluorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate represents a promising scaffold for therapeutic innovation. Its chemical properties, biological potential, and relevance to cutting-edge research make it a compound of significant interest. As the scientific community continues to explore its applications, this molecule may contribute to breakthroughs in disease treatment and drug development strategies.